3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid

• Molecular Formula: C11H12O2S
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid
• InChI: InChI=1S/C11H12O2S/c12-11(13)6-5-8-7-14-10-4-2-1-3-9(8)10/h1-4,8H,5-7H2,(H,12,13)
• InChI Key: BFLPIKDXEHEWFI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2S1)CCC(=O)O

Description

3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid is a heterocyclic carboxylic acid featuring a benzo[b]thiophene core fused with a dihydrothiophene ring and a propanoic acid side chain. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid typically involves the hydrogenation of substituted benzo[b]thiophene 1,1-dioxides. This process is catalyzed by rhodium (Rh) and proceeds with high yields and excellent enantioselectivities . The reaction conditions often include the use of hydrogen gas and a chiral ligand to achieve the desired stereochemistry.

Industrial Production Methods

While specific industrial production methods for 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid are not well-documented, the general approach would likely involve scalable hydrogenation processes similar to those used in laboratory settings. The use of continuous flow reactors and optimized catalysts could enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-(2,3-Dihydro-1-benzothiophen-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Typically involves the addition of hydrogen to the compound.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a catalyst such as palladium on carbon (Pd/C) is commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce fully saturated derivatives.

Scientific Research Applications

3-(2,3-Dihydro-1-benzothiophen-3-yl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(2,3-dihydro-1-benzothiophen-3-yl)propanoic acid exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes, leading to the observed effects. For instance, the compound may bind to enzymes or receptors, altering their activity and influencing cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid with key analogs based on structural features, physicochemical properties, and applications:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Applications/Findings	References
3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid	Benzo[b]thiophene + dihydrothiophene	Propanoic acid	C₁₁H₁₀O₂S	206.26 g/mol	Potential use in estrogen receptor antagonists (inferred from analogs)
3-(Benzo[b]thiophen-3-yl)-2-hydroxypropanoic acid	Benzo[b]thiophene	2-hydroxypropanoic acid	C₁₁H₁₀O₃S	222.26 g/mol	Intermediate in API synthesis; structural similarity suggests possible bioactivity
3-(Thiophen-2-yl)propanoic Acid	Thiophene	Propanoic acid	C₇H₈O₂S	156.20 g/mol	Eprosartan-related impurity; relevance in cardiovascular drug quality control
3-(3-Hydroxyphenyl)propanoic Acid	Phenyl ring	3-hydroxy, propanoic acid	C₉H₁₀O₃	166.18 g/mol	Biochemical research (e.g., microbial metabolism studies); UV absorption at 217/276 nm
3-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]propanoic acid	Benzodioxane + sulfonyl group	Propanoic acid	C₁₁H₁₂O₆S	272.27 g/mol	Irritant class compound; sulfonyl group may enhance binding to sulfhydryl enzymes

Key Observations:

Structural Variations: The benzo[b]thiophene core in the target compound differentiates it from simpler thiophene or phenyl analogs (e.g., 3-(Thiophen-2-yl)propanoic acid or 3-(3-Hydroxyphenyl)propanoic acid). This fused ring system may enhance aromatic π-stacking interactions in drug-receptor binding . Hydroxyl or sulfonyl substituents (e.g., in 3-(3-Hydroxyphenyl)propanoic acid or the benzodioxane sulfonyl analog) alter polarity and hydrogen-bonding capacity, influencing solubility and target affinity .

Physicochemical Properties: The molecular weight range (156–272 g/mol) reflects variations in ring systems and substituents. Higher weights correlate with increased complexity (e.g., benzodioxane sulfonyl group) . UV absorption in 3-(3-Hydroxyphenyl)propanoic acid (λmax 217/276 nm) suggests utility in analytical detection methods .

Biological Relevance: The target compound’s benzo[b]thiophene scaffold is structurally analogous to ligands in estrogen receptor antagonists, such as (E)-3-{4-[8-fluoro-4-(4-hydroxyphenyl)-2,3-dihydrobenzo[b]oxepin-5-yl]phenyl}acrylic acid, which target both ligand and coactivator binding sites in breast cancer therapy . Thiophene-based analogs like 3-(Thiophen-2-yl)propanoic acid are critical in monitoring impurities in antihypertensive drugs (e.g., Eprosartan) .

Research Implications and Gaps

• Synthetic Accessibility: Limited data exist on the synthesis of 3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid. Insights may be drawn from methods used for its hydroxy or sulfonyl analogs .
• Biological Activity : While direct studies are absent, the compound’s structural similarity to estrogen receptor antagonists and benzodioxane sulfonyl derivatives warrants exploration in oncology or enzymology.
• Analytical Challenges : Differentiation from analogs (e.g., via NMR or MS) is crucial for pharmaceutical quality control, as seen in thiophene-related compound analysis .

Biological Activity

3-(2,3-Dihydrobenzo[b]thiophen-3-yl)propanoic acid is an organic compound belonging to the benzothiophene family. Its unique structure, which consists of a thiophene ring fused with a dihydrobenzo moiety and a propanoic acid functional group, suggests potential biological activity. This article explores the biological properties, mechanisms of action, and therapeutic applications of this compound based on diverse research findings.

• Molecular Formula : C₁₁H₁₂O₂S
• Molecular Weight : Approximately 208.28 g/mol
• SMILES Notation : OC(=O)CCc1cccs1

Biological Activity Overview

Preliminary studies indicate that 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid exhibits various biological activities, including antimicrobial and antioxidant properties. These activities are particularly relevant in the context of pain modulation and inflammatory responses.

Table 1: Summary of Biological Activities

Activity Type	Description
Antimicrobial	Exhibits activity against various bacterial strains.
Antioxidant	Potential to scavenge free radicals and reduce oxidative stress.
Anti-inflammatory	May inhibit pathways involved in inflammation.

The biological mechanisms through which 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid exerts its effects are not fully elucidated. However, initial findings suggest interactions with specific receptors and enzymes involved in pain and inflammatory pathways.

• Receptor Interaction : The compound may bind to receptors that modulate pain perception.
• Enzyme Inhibition : Potential inhibition of cyclooxygenase (COX) enzymes has been hypothesized, which could lead to reduced prostaglandin synthesis.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds related to 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid:

• Antimicrobial Activity : A study demonstrated that derivatives of benzothiophene exhibited significant antimicrobial properties against Gram-positive bacteria, suggesting similar potential for 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid .
• Anti-inflammatory Effects : Research indicated that compounds with a similar structure showed promise in reducing inflammation in animal models by modulating cytokine release .
• Antioxidant Properties : In vitro assays revealed that related compounds could effectively scavenge free radicals, indicating potential protective effects against oxidative damage .

Comparative Analysis with Related Compounds

The biological activity of 3-(2,3-dihydrobenzo[b]thiophen-3-yl)propanoic acid can be compared with other thiophene derivatives.

Table 2: Comparison of Thiophene Derivatives

Compound Name	Activity Type	Unique Features
3-(Thiophen-2-yl)propanoic acid	Antihypertensive	Simpler structure; used in hypertension treatment
(S)-2-Amino-3-(benzo[b]thiophen-3-yl)propanoic acid	Potential for peptide synthesis	Contains an amino group
3-(2-Thienyl)propanoic acid	Antimicrobial	Lacks the dihydrobenzothiophene structure